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Compound of Interest

Compound Name: PROTAC STING Degrader-2

Cat. No.: B15613644

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental use of PROTAC
STING Degrader-2 in a cell culture setting. This document outlines the mechanism of action,

key reagents, detailed experimental protocols, and data analysis methods to assess the

efficacy and cellular effects of this targeted protein degrader.

Introduction to PROTAC STING Degrader-2
Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that induce the

degradation of specific target proteins via the ubiquitin-proteasome system. PROTAC STING
Degrader-2 is a chemical probe designed to selectively target the Stimulator of Interferon

Genes (STING) protein for degradation.[1][2][3][4] By covalently binding to both STING and a

von Hippel-Lindau (VHL) E3 ubiquitin ligase, it facilitates the formation of a ternary complex,

leading to the ubiquitination and subsequent proteasomal degradation of STING.[1][5] This

targeted degradation approach offers a powerful tool to study the role of STING in

autoinflammatory and autoimmune diseases.[1][2][3]
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The mechanism of action for PROTAC STING Degrader-2 involves hijacking the cell's natural

protein disposal machinery. The degrader molecule acts as a bridge between the STING

protein and the VHL E3 ligase. This proximity allows for the efficient transfer of ubiquitin

molecules to STING. Polyubiquitinated STING is then recognized and degraded by the 26S

proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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